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Introduction
S-Methylthioglycolic acid, systematically named methyl 2-sulfanylacetate and also known as

Methyl Thioglycolate or Methyl Mercaptoacetate, is an organosulfur compound featuring both a

thiol (-SH) and a methyl ester (-COOCH₃) functional group.[1][2] This bifunctionality makes it a

versatile intermediate and building block in various fields of chemical synthesis, from

pharmaceuticals and pesticides to polymer science.[1][3] As the methyl ester of thioglycolic

acid (TGA), it shares some of the reactive characteristics of its parent acid but with distinct

physical properties and applications driven by the ester moiety. This guide provides a

comprehensive technical overview of its core properties, synthesis protocols, reactivity, and key

applications, offering field-proven insights for laboratory and development settings.
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S-Methylthioglycolic acid is a colorless to pale yellow liquid at room temperature, characterized

by a strong, pungent sulfurous odor.[1] Its volatility and air sensitivity necessitate careful

handling and storage.[1] The presence of the polar ester and thiol groups confers solubility in

many organic solvents like alcohols and benzene, while its solubility in water is limited.[1][4]

A summary of its key quantitative data is presented below for easy reference.

Property Value Source

CAS Number 2365-48-2 [4][5][6][7]

Molecular Formula C₃H₆O₂S [2][4]

Molecular Weight 106.14 g/mol [2][4]

Appearance Colorless to pale yellow liquid [1]

Odor Strong, unpleasant, sulfurous [1][8]

Density ~1.187 g/cm³ at 25 °C [5]

Melting Point -24 °C [4][5]

Boiling Point
148-151.9 °C at 760 mmHg;

42-43 °C at 10 mmHg
[2][4][5]

Flash Point ~35-56 °C [4][5][9]

Water Solubility 40 g/L (20 °C) [4][5]

pKa 8.08 at 25 °C [2]

IUPAC Name methyl 2-sulfanylacetate [1][2]

Synthesis and Manufacturing
The primary industrial and laboratory synthesis of S-Methylthioglycolic acid is achieved through

the direct esterification of its precursor, Thioglycolic Acid (TGA), with methanol.[1][5] This is an

acid-catalyzed equilibrium reaction where the removal of water is crucial to drive the reaction

towards the product.

Precursor Synthesis: Thioglycolic Acid (TGA)
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Understanding the synthesis of the starting material is critical. TGA is typically prepared via the

nucleophilic substitution of a chloroacetate salt with an alkali metal hydrosulfide.[8][10]

Click to download full resolution via product page

Experimental Protocol: Esterification of Thioglycolic
Acid
This protocol describes a standard laboratory procedure for synthesizing S-Methylthioglycolic

acid. The causality behind using an acid catalyst is to protonate the carbonyl oxygen of the

carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic

attack by methanol. Refluxing is employed to maintain the reaction at the boiling point of the

solvent, accelerating the reaction rate without loss of volatile reagents.

Materials:

Thioglycolic Acid (TGA) (≥98%)

Methanol (Anhydrous)

Sulfuric Acid (Concentrated, 98%) or p-Toluenesulfonic acid

Sodium Bicarbonate (Saturated solution)

Anhydrous Magnesium Sulfate or Sodium Sulfate

Reaction flask, reflux condenser, dropping funnel, separatory funnel, distillation apparatus

Procedure:

Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a reflux condenser,

and a dropping funnel. Ensure all glassware is dry.

Reagents: In the reaction flask, combine Thioglycolic Acid and an excess of methanol (a

molar ratio of 1:3 to 1:4 of TGA to methanol is common).[3]
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Catalysis: Begin stirring the mixture and cool it in an ice bath. Slowly add the acid catalyst

(e.g., a few drops of concentrated sulfuric acid) dropwise through the funnel.[5] The

exothermic reaction requires careful, slow addition to control the temperature.

Reaction: After catalyst addition, remove the ice bath and heat the mixture to reflux. Allow

the reaction to proceed for several hours (typically 10-12 hours) to reach equilibrium.[5]

Workup: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory

funnel and wash with water to remove excess methanol and catalyst.

Neutralization: Carefully wash the organic layer with a saturated sodium bicarbonate solution

to neutralize any remaining acid. Caution: CO₂ evolution will occur.

Drying: Separate the organic layer and dry it over anhydrous magnesium sulfate or sodium

sulfate.

Purification: Filter off the drying agent. The crude S-Methylthioglycolic acid is then purified by

fractional distillation under reduced pressure to yield the final product.[3]
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Key Reactions and Mechanistic Insights
The reactivity of S-Methylthioglycolic acid is dominated by its nucleophilic thiol group.

Nucleophilic Reactions: The thiol group makes it an excellent nucleophile in S-N-Ar reactions

and as a reagent for thioglycolysis, a method used to cleave bonds in complex molecules

like tannins for structural analysis.[8]

Polymer Chemistry: In polymer synthesis, it functions as a highly effective chain transfer

agent, particularly in controlled radical polymerization processes.[1] Its role is to control the

molecular weight and polydispersity of the resulting polymer by interrupting and re-initiating

polymer chain growth.

Intermediate Synthesis: It serves as a crucial raw material for producing more complex

molecules. For instance, it is a key intermediate in the synthesis of the herbicide
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Thifensulfuron-methyl.[1] It can also react with compounds like 2-chloroacrylonitrile to form

thiophene derivatives, which are valuable scaffolds in medicinal chemistry.[2]

Applications in Research and Industry
The utility of S-Methylthioglycolic acid is broad, stemming from its role as a versatile chemical

intermediate.

Agrochemicals: It is a primary raw material for certain phytocides (herbicides), most notably

Thifensulfuron-methyl.[1]

Pharmaceuticals: It is widely used as a pharmaceutical intermediate.[1] Its thiol group can be

used to introduce sulfur into a target molecule or to act as an antioxidant moiety. Studies

have investigated its influence on neocarzinostatin activation and its potential to reversibly

inactivate disulfide groups in biological receptors.[1][2]

Polymer and Materials Science: Its application as a chain transfer agent allows for the

precise engineering of polymers with desired characteristics.[1]

Cosmetics (Contextual): While S-Methylthioglycolic acid itself is less common in consumer

products, its parent compound, TGA, and its salts (e.g., ammonium thioglycolate) are key

ingredients in hair depilatories and permanent wave solutions, where they act by breaking

the disulfide bonds in keratin.[8][11][12] S-Methylthioglycolate has been assessed for safety

in hair care formulations at concentrations up to 15.2% (as Thioglycolic Acid).[2]

PVC Stabilizers (Contextual): Organotin derivatives of TGA esters are widely used as heat

stabilizers for PVC products.[8][13]

Safety, Handling, and Storage
S-Methylthioglycolic acid presents several hazards that demand strict adherence to safety

protocols.

Hazards: It is a flammable liquid and vapor.[2][9] It is classified as toxic if swallowed and

harmful if inhaled or absorbed through the skin.[2][9] It is a known irritant to the skin, eyes,

and respiratory system.[1][9] Upon decomposition, it can emit toxic fumes of sulfur oxides.[2]
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Handling: Work should be conducted in a well-ventilated fume hood. Personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, is

mandatory. Avoid all skin contact.[14]

Storage: The compound is sensitive to air and may oxidize over time, potentially darkening in

color.[1] It should be stored in a cool, dry, well-ventilated area in tightly sealed, airtight

containers, away from heat and sources of ignition.[15]

Conclusion
S-Methylthioglycolic acid is a pivotal chemical intermediate whose value is defined by the dual

functionality of its thiol and methyl ester groups. Its synthesis from the readily available

precursor thioglycolic acid is a straightforward esterification, enabling its use in a wide array of

applications, from the synthesis of life-saving pharmaceuticals to the development of advanced

polymers and agrochemicals. A thorough understanding of its physicochemical properties,

reactivity, and handling requirements is essential for its safe and effective utilization in research

and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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